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Compound of Interest

Compound Name: 4-Bromonaphthalen-2-amine

Cat. No.: B1280848 Get Quote

4-Bromonaphthalen-2-amine: An In-depth
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and reactivity of 4-Bromonaphthalen-2-amine (CAS No: 74924-94-0). This

bifunctional naphthalene derivative is a valuable building block in organic synthesis, particularly

in the development of novel pharmaceutical compounds and materials for organic electronics.

This document consolidates available data on its physicochemical properties, spectroscopic

characteristics, and synthetic methodologies. Detailed experimental protocols, safety

information, and visualizations of its structure and synthetic pathways are included to support

researchers in its effective application.

Chemical Structure and Identification
4-Bromonaphthalen-2-amine is an aromatic organic compound featuring a naphthalene core

substituted with a bromine atom at the 4-position and an amino group at the 2-position.[1]

DOT Representation of Chemical Structure:

Caption: 2D structure of 4-Bromonaphthalen-2-amine.
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Physicochemical Properties
A summary of the known physical and chemical properties of 4-Bromonaphthalen-2-amine is

presented in the table below. While some experimental data is available, other values are

based on predictions and should be considered as such.

Property Value Source

Molecular Formula C₁₀H₈BrN [1]

Molecular Weight 222.08 g/mol [2]

CAS Number 74924-94-0 [2]

Appearance Brown solid

Melting Point 70-71 °C [2]

Boiling Point

155-160 °C at 1 Torr

(decomposes at atmospheric

pressure)

Density (calculated) 1.563 g/cm³

Solubility

Soluble in organic solvents

such as ethyl acetate and

ethanol. Quantitative data is

not readily available.

pKa

Not experimentally determined.

As an aromatic amine, the pKa

of its conjugate acid is

expected to be in the range of

3-5.

Thermal Stability
Structurally stable up to 285

°C.

Spectroscopic Data
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The structural identity of 4-Bromonaphthalen-2-amine is well-characterized by various

spectroscopic techniques.

Spectroscopic Data

¹H NMR (400 MHz, CDCl₃)

δ 8.05 (d, J = 8.4 Hz, 1H), 7.56 (d, J = 8.2 Hz,

1H), 7.39 (ddd, J = 8.2, 6.8, 1.2 Hz, 1H), 7.33-

7.29 (m, 1H), 7.29 (d, J = 2.2 Hz, 1H), 6.95 (d, J

= 2.1 Hz, 1H), 3.83 (bs, 2H, -NH₂).

¹³C NMR

C-2 (amine-bearing carbon): 146.5 ppm; C-4

(bromine-bearing carbon): 116.8 ppm; Other

aromatic carbons: 109.0-129.8 ppm.[1]

Infrared (IR)

Primary amine N-H stretching: 3450 cm⁻¹

(asymmetric) and 3350 cm⁻¹ (symmetric);

Aromatic C-H stretching: 3050 cm⁻¹.[1]

Mass Spectrometry (MS)

Molecular ion [M]⁺ at m/z 222, with a

characteristic M+2 peak at m/z 224 (relative

intensity ~98%) confirming the presence of one

bromine atom. The base peak is observed at

m/z 143, corresponding to the loss of the

bromine radical ([M-Br]⁺).[1]

Synthesis
The most commonly cited synthesis of 4-Bromonaphthalen-2-amine involves the reduction of

a nitronaphthalene precursor.

Synthetic Scheme:
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Synthesis of 4-Bromonaphthalen-2-amine

1-Bromo-3-nitronaphthalene

4-Bromonaphthalen-2-amine

Reflux, 3 hours

SnCl₂·2H₂O, Ethanol

Click to download full resolution via product page

Caption: Reduction of 1-bromo-3-nitronaphthalene.

Experimental Protocol: Synthesis from 1-Bromo-3-
nitronaphthalene[2]
Materials:

1-Bromo-3-nitronaphthalene (or 4-bromo-2-nitronaphthalene)
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Stannous(II) chloride dihydrate (SnCl₂·2H₂O)

Ethanol

Ethyl acetate

Water

Anhydrous magnesium sulfate

Procedure:

Dissolve 1-bromo-3-nitronaphthalene (e.g., 240 mg, 0.95 mmol) in ethanol (3 mL) in a round-

bottom flask.

Add stannous(II) chloride dihydrate (e.g., 2.1 g, 9.5 mmol) to the solution.

Heat the reaction mixture to reflux for 3 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, remove the ethanol by rotary evaporation.

Pour the residue into water and extract with ethyl acetate (3 x volume).

Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield 4-
Bromonaphthalen-2-amine.

Yield: 79% (reported as a brown solid).

Chemical Reactivity and Experimental Protocols
4-Bromonaphthalen-2-amine possesses two reactive functional groups: the amino group and

the carbon-bromine bond, allowing for a variety of chemical transformations.

Logical Relationship of Reactivity:
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Reactivity of 4-Bromonaphthalen-2-amine

4-Bromonaphthalen-2-amine

Oxidation

e.g., KMnO₄, CrO₃

Reduction

e.g., LiAlH₄, NaBH₄

Nucleophilic Substitution

e.g., NaOMe, KOBu
(at C-Br)

Naphthoquinones Other Amine Derivatives Substituted Naphthalenes

Click to download full resolution via product page

Caption: Key reaction types of 4-Bromonaphthalen-2-amine.

Oxidation
The amino group can be oxidized to yield naphthoquinones using strong oxidizing agents.[1]

Illustrative Experimental Protocol: Note: This is a general procedure and requires optimization

for this specific substrate.
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Dissolve 4-Bromonaphthalen-2-amine in a suitable solvent (e.g., acetone or acetic acid).

Cool the solution in an ice bath.

Slowly add a solution of potassium permanganate or chromium trioxide while maintaining the

temperature.

Stir the reaction mixture until the starting material is consumed (monitor by TLC).

Work up the reaction by quenching with a reducing agent (e.g., sodium bisulfite) and

extracting the product into an organic solvent.

Purify the crude product by chromatography or recrystallization.

Reduction
While the amino group is already present, further reduction under forcing conditions could

potentially lead to saturation of the naphthalene ring, though this is less common. More

relevant is the reduction of derivatives, such as diazonium salts formed from the amine.

Nucleophilic Aromatic Substitution
The bromine atom can be displaced by various nucleophiles, although this typically requires

harsh conditions or metal catalysis due to the deactivating effect of the electron-donating amino

group on the ring.

Illustrative Experimental Protocol (Ullmann-type Coupling): Note: This is a general procedure

and requires optimization for this specific substrate.

In an inert atmosphere, combine 4-Bromonaphthalen-2-amine, a copper(I) catalyst (e.g.,

CuI), a ligand (e.g., a diamine), a base (e.g., K₂CO₃ or Cs₂CO₃), and the nucleophile (e.g.,

an alcohol, amine, or thiol) in a suitable high-boiling solvent (e.g., DMF or dioxane).

Heat the reaction mixture to a high temperature (e.g., 100-150 °C) and stir for several hours

to days.

Monitor the reaction by TLC or GC-MS.
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After cooling, dilute the reaction mixture with water and extract the product with an organic

solvent.

Wash the organic layer with brine, dry, and concentrate.

Purify the product by column chromatography.

Applications
4-Bromonaphthalen-2-amine serves as a key intermediate in the synthesis of more complex

molecules with applications in:

Pharmaceuticals: Its derivatives have been investigated for potential biological activities,

including as antimetabolites related to vitamin B5.[1]

Organic Electronics: It is used in the preparation of azaphenanthrene derivatives, which are

materials for organic electroluminescent devices (OLEDs).

Chemical Synthesis: It is a versatile precursor for synthesizing various substituted

naphthalenes, including dihydropyrimidin-2(1H)-one derivatives.[1]

Safety and Handling
Detailed toxicological data for 4-Bromonaphthalen-2-amine is limited. However, as an

aromatic amine, it should be handled with caution.

General Precautions: Handle in a well-ventilated area or a fume hood.[1][2] Wear suitable

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[1][2]

Avoid contact with skin and eyes and prevent the formation of dust and aerosols.[2]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Hazards: Aromatic amines can exhibit some degree of toxicity.[1] While a full GHS

classification is not readily available, related compounds are often classified as harmful if

swallowed, skin irritants, and eye irritants.

Always consult the most recent Safety Data Sheet (SDS) from the supplier before handling this

chemical.
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Conclusion
4-Bromonaphthalen-2-amine is a synthetically useful molecule with established routes for its

preparation and diverse potential for further functionalization. The data compiled in this guide

provides a solid foundation for its use in research and development. While some

physicochemical properties have not been experimentally determined and reported in the

literature, the available information on its structure, spectroscopy, and reactivity enables its

application in the synthesis of novel compounds for a range of scientific disciplines.

Researchers are advised to use the provided experimental protocols as a starting point and

optimize the conditions for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. 4-(Bromomethyl)naphthalen-2-amine | Benchchem [benchchem.com]

To cite this document: BenchChem. ["4-Bromonaphthalen-2-amine chemical properties and
structure"]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280848#4-bromonaphthalen-2-amine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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